molecular formula C7H8N2OS B1619588 2-Sulfanylbenzohydrazide CAS No. 24611-43-6

2-Sulfanylbenzohydrazide

Cat. No.: B1619588
CAS No.: 24611-43-6
M. Wt: 168.22 g/mol
InChI Key: HEEFKHNBQNJSOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Sulfanylbenzohydrazide is a sulfur-containing hydrazide derivative characterized by a benzohydrazide backbone with a sulfanyl (-SH) group at the 2-position. This compound exhibits unique reactivity due to the interplay between the aromatic ring, hydrazide moiety, and thiol group. Its structural flexibility allows it to participate in diverse condensation and cyclization reactions, forming heterocyclic frameworks such as 1,3,4-benzothiadiazepines . These properties make it a valuable intermediate in organic synthesis and pharmaceutical research.

Properties

IUPAC Name

2-sulfanylbenzohydrazide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N2OS/c8-9-7(10)5-3-1-2-4-6(5)11/h1-4,11H,8H2,(H,9,10)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HEEFKHNBQNJSOD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NN)S
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N2OS
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10332809
Record name 2-sulfanylbenzohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10332809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

24611-43-6
Record name 2-sulfanylbenzohydrazide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10332809
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Comparison with Similar Compounds

Structural and Tautomeric Behavior

2-Sulfanylbenzohydrazide
  • Cyclization Behavior: Forms cyclic 1,3,4-benzothiadiazepine structures upon condensation with disaccharides (e.g., D-lactose, D-maltose) in crystalline states. In solution, it exists as an equilibrium mixture of linear hydrazone (A), cyclic pyranose (B), and benzothiadiazepine (F) tautomers .
  • Irreversible Transformation: In aldose derivatives (e.g., rhamnose, glucose), the benzothiadiazepine form (F) irreversibly converts to pyranose (B) over time, as confirmed by NMR studies .
Sulfanylacetohydrazide and 3-Sulfanylpropanehydrazide
  • Cyclization: These hydrazides exclusively form pyranose structures in crystalline states, lacking the benzothiadiazepine ring due to the absence of an aromatic backbone .
  • Tautomerism: In solution, they maintain equilibrium between linear and pyranose forms without irreversible transformations .
Benzothiazole- and Benzoxazole-Sulfanyl Hydrazides
  • Structure : Derivatives like 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide () and 2-[(5-methyl-1,3-benzoxazol-2-yl)sulfanyl]acetohydrazide () incorporate heterocyclic moieties.
  • Reactivity : The electron-withdrawing benzothiazole/benzoxazole groups enhance electrophilicity, favoring hydrazone formation with aldehydes over cyclization .
2-Sulfanylbenzohydrazide
  • Condensation Reactions: Reacts with aldoses (e.g., mannose) to form equilibrium mixtures dominated by benzothiadiazepine (50%) and pyranose (35%) forms in solution .
  • Key Intermediate : Used to synthesize fused heterocycles (e.g., 1,3,4-thiadiazepines), which are rare in other hydrazides .
Acetohydrazide Derivatives
  • Synthesis : Prepared via hydrazine hydrate reactions with methyl esters (e.g., methyl-[(5-methyl-1,3-benzoxazol-2-yl)sulfanyl] acetate) under reflux .
  • Applications : Serve as precursors for 1,3,4-oxadiazoles and thiosemicarbazones, highlighting their role in generating nitrogen-sulfur heterocycles .
2-Hydroxy-N-(aryl)benzohydrazides
  • Functionalization : Derivatives like 2-hydroxy-N-(4-fluorobenzoyl)benzohydrazide () are tailored for bioactivity studies, leveraging hydroxyl and halogen substituents for enhanced drug-like properties .

Spectral and Stability Profiles

Property 2-Sulfanylbenzohydrazide Sulfanylacetohydrazide Benzothiazole-Sulfanyl Hydrazides
NMR Behavior Multiple tautomers (A, B, F) in equilibrium Pyranose dominance (B) Single hydrazone form
Solid-State Structure Benzothiadiazepine (F) Pyranose (B) Linear hydrazone
Stability Irreversible conversion to pyranose (B) Stable equilibrium Stable under ambient conditions

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.